Cas no 1823846-86-1 (4,5-Dichloro-2-(phenylamino)phenol)

4,5-Dichloro-2-(phenylamino)phenol is a chlorinated aromatic compound featuring both phenolic and aniline functional groups. Its molecular structure, incorporating dichloro substitution and a phenylamino moiety, lends it utility in synthetic organic chemistry, particularly as an intermediate in the preparation of specialized dyes, pharmaceuticals, or agrochemicals. The compound’s reactivity is influenced by the electron-withdrawing chlorine atoms and the nucleophilic phenylamino group, making it suitable for further functionalization via electrophilic substitution or coupling reactions. Its stability under controlled conditions ensures consistent performance in laboratory-scale or industrial applications. Proper handling is advised due to potential sensitivity to light, moisture, or oxidative degradation.

4,5-Dichloro-2-(phenylamino)phenol structure

1823846-86-1 structure

Product Name:4,5-Dichloro-2-(phenylamino)phenol

CAS No:1823846-86-1

MF:C₁₂H₉Cl₂NO

MW:254.111961126328

CID:6630397

PubChem ID:84819482

Update Time:2025-06-15

4,5-Dichloro-2-(phenylamino)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4,5-dichloro-2-(phenylamino)-
- 1823846-86-1
- 4,5-Dichloro-2-(phenylamino)phenol
- Inchi： 1S/C12H9Cl2NO/c13-9-6-11(12(16)7-10(9)14)15-8-4-2-1-3-5-8/h1-7,15-16H
- InChI Key： QZPCZTCHPZAMGE-UHFFFAOYSA-N
- SMILES： C1(O)=CC(Cl)=C(Cl)C=C1NC1=CC=CC=C1

Computed Properties

Exact Mass: 253.0061193g/mol
Monoisotopic Mass: 253.0061193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.429±0.06 g/cm3(Predicted)
Boiling Point: 364.7±42.0 °C(Predicted)
pka: 8.09±0.48(Predicted)

4,5-Dichloro-2-(phenylamino)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12102999-1g	4,5-Dichloro-2-(phenylamino)phenol	1823846-86-1	95+%	1g	$673	2024-07-24

4,5-Dichloro-2-(phenylamino)phenol Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 4,5-Dichloro-2-(phenylamino)phenol

Comprehensive Overview of 4,5-Dichloro-2-(phenylamino)phenol (CAS No. 1823846-86-1): Properties, Applications, and Industry Insights

4,5-Dichloro-2-(phenylamino)phenol (CAS No. 1823846-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This chlorinated phenol derivative features a phenylamino group, which enhances its reactivity and potential applications in drug intermediate synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to participate in cross-coupling reactions and other advanced synthetic pathways.

The compound's molecular structure, characterized by two chlorine atoms at the 4 and 5 positions of the phenol ring, contributes to its electron-withdrawing properties. This makes it valuable in designing high-performance materials and specialty chemicals. Recent studies highlight its potential in developing antimicrobial agents and polymer stabilizers, aligning with the growing demand for sustainable additives in material science. The phenylamino moiety further expands its utility in catalysis and ligand design.

In the context of green chemistry, 4,5-Dichloro-2-(phenylamino)phenol has been explored as a precursor for environmentally friendly synthesis routes. Its compatibility with microwave-assisted reactions and flow chemistry techniques addresses modern industry priorities for energy-efficient processes. Analytical techniques such as HPLC and LC-MS are commonly employed for purity assessment, ensuring compliance with pharmaceutical-grade standards.

Market trends indicate rising interest in halogenated phenols for electronic materials, particularly in OLED development and semiconductor coatings. The compound's thermal stability and solubility profile make it suitable for thin-film deposition applications. Regulatory aspects emphasize proper handling under GMP guidelines, though it remains non-classified under major chemical control lists.

Future research directions may explore its structure-activity relationships in medicinal chemistry, particularly for kinase inhibitor development. The compound's crystallographic data and spectroscopic fingerprints are well-documented, facilitating computational modeling studies. As industries prioritize molecular diversity, CAS 1823846-86-1 stands out as a versatile scaffold for innovative chemical solutions.